Cas no 2580216-82-4 (3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid
• CAS No: 2580216-82-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5671462
• PubChem ID: 165889413
• Update Time: 2025-10-30

3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid
• 2580216-82-4
• EN300-26980558
• 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H8N2O2/c10-4-1-2-7-6-11-5-3-8(7)9(12)13/h3,5-6H,4,10H2,(H,12,13)
• InChI Key： JZVGKYUXODEWGF-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C#CCN)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid

Research Brief on 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid (CAS: 2580216-82-4)

3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid (CAS: 2580216-82-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid, which include a pyridine core functionalized with an aminopropynyl group and a carboxylic acid moiety. These features make it a versatile building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other targeted therapies. The compound's ability to interact with specific protein targets has been explored in several preclinical studies, with promising results.

One of the key areas of research involving this compound is its role as a potential inhibitor of protein kinases, which are critical regulators of cellular processes and are often implicated in cancer and other diseases. In vitro studies have demonstrated that derivatives of 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid exhibit selective inhibition against certain kinase targets, suggesting its utility in the design of next-generation kinase inhibitors. Additionally, the compound's modular structure allows for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic properties.

Another significant aspect of this compound is its application in the development of fluorescent probes and imaging agents. The presence of the aminopropynyl group provides a handle for conjugation with various fluorophores, enabling the creation of tools for studying biological processes at the molecular level. Recent work has utilized this property to develop probes for detecting enzyme activity in live cells, offering new insights into disease mechanisms and potential therapeutic targets.

In conclusion, 3-(3-Aminoprop-1-yn-1-yl)pyridine-4-carboxylic acid (CAS: 2580216-82-4) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to molecular imaging. Ongoing research is expected to further elucidate its potential and expand its utility in drug discovery and biomedical research. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its applications in other therapeutic areas.